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Compound of Interest

Compound Name: 1,3-Dimethyl-5-pyrazolone

Cat. No.: B118827

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Dimethyl-5-pyrazolone. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

1,3-Dimethyl-5-pyrazolone is a slightly beige powder that may cause eye, skin, respiratory,
and digestive tract irritation.[1] It is harmful if swallowed, causes serious eye irritation, and is
suspected of causing genetic defects.[2] It is also harmful to aquatic life with long-lasting
effects.[2] The toxicological properties of this material have not been fully investigated.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed[2]
Serious eye damage/eye H319: Causes serious eye
o Category 2 o
irritation irritation[2]

o H341: Suspected of causing
Germ cell mutagenicity Category 2 )

genetic defects[2]
Skin irritation Category 2 H315: Causes skin irritation[3]
Hazardous to the aquatic ) H412: Harmful to aquatic life
Chronic 3

environment, long-term

with long lasting effects[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure a safe

working environment.
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. Recommended
Body Part Required PPE .
Materials/Standards
Conforming to EN 166 (EU) or
Tightly fitting safety goggles or  OSHA's eye and face
Eyes/Face ) ) ) )
a face shield. protection regulations in 29
CFR 1910.133.[1][2]
Nitrile rubber gloves are a
suitable option. The selected
) Chemical-resistant, impervious  gloves must satisfy the
Skin/Hands o o
gloves. specifications of EU Directive
89/686/EEC and the standard
EN 374.[2]
Bod Protective clothing to prevent Fire/flame resistant and
ody

skin exposure.

impervious clothing.[2]

Respiratory

A full-face respirator is
recommended if exposure
limits are exceeded or irritation

is experienced.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[1][2]

Handling and Storage Procedures

Engineering Controls:
o Work in a well-ventilated place, preferably in a chemical fume hood.[2]

 Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[1]

Safe Handling:
e Avoid contact with skin and eyes.[2]

e Avoid the formation of dust and aerosols.[2]
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Minimize dust generation and accumulation.[1]

Use non-sparking tools.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Store in a tightly closed container.[1]

Keep the container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents.[1]

Store locked up.[2]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[2]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[2]
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Spill Management and Disposal Plan

Spill Management:

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and
ensure adequate ventilation.

Containment: For spills, use an inert absorbent material such as vermiculite, sand, or earth
to contain the substance.

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled container for hazardous waste.[4] Avoid generating dusty conditions.[1]

Decontamination: Decontaminate the spill area according to your institution's established
safety protocols.

Disposal Plan: The disposal of 1,3-Dimethyl-5-pyrazolone and its contaminated materials
must be conducted in strict accordance with federal, state, and local hazardous waste
regulations.

Waste Identification: The waste should be managed as hazardous.

Containerization: Place the waste into a compatible, sealed, and clearly labeled container.
The label must include the chemical name and "Hazardous Waste."

Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area away from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal company to arrange for pickup and disposal.[4]

Experimental Workflow: Handling and Disposal
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Workflow for Handling and Disposal of 1,3-Dimethyl-5-pyrazolone

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Set Up in a Ventilated Area
(Fume Hood)

Proceed to Handling

Handling

Weigh the Required Amount

:

Transfer to Reaction Vessel

Afterl Experiment Generate Waste

Post-Handling Waste Disposal

Collect Waste in a Labeled,
Sealed Container

: :

Store in Designated
Hazardous Waste Area

l l

Wash Hands Thoroughly Contact EHS for Disposal

Decontaminate Work Surfaces

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1,3-Dimethyl-5-pyrazolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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